Cas no 1105241-89-1 (4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine)

• Product Name: 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine
• CAS No: 1105241-89-1
• MF: C₁₈H₁₈N₆O₂S
• MW: 382.439521312714
• CID: 5450417
• Update Time: 2025-05-21

4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• morpholin-4-yl-[1-phenyl-5-(pyrimidin-2-ylsulfanylmethyl)triazol-4-yl]methanone
• 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine

• Inchi： 1S/C18H18N6O2S/c25-17(23-9-11-26-12-10-23)16-15(13-27-18-19-7-4-8-20-18)24(22-21-16)14-5-2-1-3-6-14/h1-8H,9-13H2
• InChI Key： LGIBUEQAOPTFHK-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(C1=C(CSC2=NC=CC=N2)N(C2=CC=CC=C2)N=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine

Research Brief on 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine (CAS: 1105241-89-1)

The compound 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine (CAS: 1105241-89-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The triazole and pyrimidine moieties in its structure contribute to its ability to interact with key biological targets, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinity and selectivity.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cellular pathways associated with disease progression. For instance, one study reported its ability to suppress the activity of pro-inflammatory cytokines, suggesting potential applications in autoimmune diseases. Another investigation revealed its inhibitory effects on cancer cell proliferation, attributed to its interference with signal transduction pathways.

The synthesis of 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine has been optimized to improve yield and purity, with recent advancements in catalytic methods and green chemistry approaches. These improvements are critical for scaling up production for preclinical and clinical studies.

Despite these promising results, challenges remain, including the need for further pharmacokinetic and toxicological evaluations. Future research directions may explore structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academia and industry will be essential to translate these findings into therapeutic applications.

In conclusion, 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine represents a compelling area of research with significant potential for drug discovery. Continued investigation into its biological mechanisms and therapeutic utility will be crucial for advancing its development.